Cas no 921540-36-5 (2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921540-36-5
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 6251201
• PubChem ID: 41682965
• Update Time: 2025-07-18

2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• 2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-3H-indol-5-yl)acetamide
• 2-(4-chlorophenyl)-N-(1-ethyl-2-oxoindolin-5-yl)acetamide
• 921540-36-5
• F2257-0021
• AKOS024632114

• Inchi： 1S/C18H17ClN2O2/c1-2-21-16-8-7-15(10-13(16)11-18(21)23)20-17(22)9-12-3-5-14(19)6-4-12/h3-8,10H,2,9,11H2,1H3,(H,20,22)
• InChI Key： LENRPEXANODGOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NC1C=CC2=C(C=1)CC(N2CC)=O)=O

Computed Properties

• Exact Mass: 328.0978555g/mol
• Monoisotopic Mass: 328.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Professional Introduction to 2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921540-36-5)

2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921540-36-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its 4-chlorophenyl and 1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl moieties, contribute to its distinctive chemical and pharmacological properties.

The chemical structure of 2-(4-chlorophenyl)-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is characterized by a combination of aromatic and heterocyclic rings, which are common motifs in many bioactive molecules. The presence of the 4-chlorophenyl group introduces a electron-withdrawing effect, while the 1ethylindole scaffold provides a rich framework for potential interactions with biological targets. These structural elements have been strategically designed to modulate specific pharmacokinetic and pharmacodynamic profiles, making this compound a valuable candidate for further investigation.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The 1H-indol core is particularly noteworthy for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The modification of the indole ring with the 1ethyl group and an adjacent carbonyl function enhances the compound's potential as a therapeutic agent. This modification has been explored in several research studies aimed at identifying novel drug candidates with improved efficacy and selectivity.

One of the most compelling aspects of 2-(4-chlorophenyl)-N-(1ethylindol)acetamide is its potential as a scaffold for drug discovery. The combination of the 4-chlorophenyl group and the indole moiety creates a versatile platform that can be further modified to target specific biological pathways. Researchers have leveraged this flexibility to design derivatives with enhanced binding affinity and reduced toxicity. Such modifications are crucial for developing compounds that can safely and effectively interact with their intended targets.

The synthesis of 2-(4-chlorophenyl)-N-(1ethylindol)acetamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production of this compound, making it more accessible for large-scale studies. These advancements in synthetic methodology have enabled researchers to explore its full potential in various pharmacological contexts.

Recent studies have highlighted the therapeutic potential of indole derivatives in treating chronic diseases. The biological activity of 2-(4chlorophenyl)-N(1ethylindol)acetamide has been evaluated in several preclinical models, demonstrating promising results in terms of efficacy and safety. These findings have sparked interest in further clinical investigations to assess its potential as a therapeutic agent. The compound's ability to modulate key biological pathways makes it an attractive candidate for treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The development of novel pharmaceuticals relies heavily on the identification of compounds with unique chemical properties. 2(4chlorophenyl)-N(1ethylindol)acetamide exemplifies how structural modifications can lead to significant improvements in drug-like characteristics. Its molecular design incorporates elements that enhance solubility, bioavailability, and target specificity. These features are critical for ensuring that the compound can effectively reach its intended site of action within the body.

As research continues to uncover new therapeutic targets, compounds like 2(4chlorophenyl)-N(1ethylindol)acetamide will play an increasingly important role in drug discovery efforts. The combination of computational modeling and experimental validation has been instrumental in understanding its mechanism of action. These interdisciplinary approaches allow researchers to predict how the compound interacts with biological systems, providing insights into its potential therapeutic applications.

The future prospects for 2(4chlorophenyl)-N(1ethylindol)acetamide are bright, with ongoing studies aimed at optimizing its pharmacological profile. By refining its chemical structure and exploring new synthetic routes, researchers hope to develop more effective derivatives with enhanced therapeutic benefits. The compound's unique properties make it a valuable asset in the quest for novel treatments for various diseases.